3'-(3,4-Dimethoxyphenyl)-1-(3-methylbenzyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-1'-[(3-methylphenyl)methyl]spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• InChI: InChI=1S/C26H24N2O4S/c1-17-7-6-8-18(13-17)15-27-21-10-5-4-9-20(21)26(25(27)30)28(24(29)16-33-26)19-11-12-22(31-2)23(14-19)32-3/h4-14H,15-16H2,1-3H3
• InChI Key: BHCJIEKOYZPSNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4)C5=CC(=C(C=C5)OC)OC
• Molecular Formula: C26H24N2O4S
• Molecular Weight: 460.5 g/mol

Description

3'-(3,4-Dimethoxyphenyl)-1-(3-methylbenzyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione is a useful research compound. Its molecular formula is C26H24N2O4S and its molecular weight is 460.55. The purity is usually 95%.
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Scientific Research Applications

Potential p53 Activity Modulators

Compounds with a spirooxindolepyrrolidine nucleus, related structurally to the specified compound, have been designed as modulators of p53 activity. These compounds, by inhibiting cell growth of various human tumor cells, induce apoptotic cell death in certain cancer cell lines, suggesting their potential use in cancer therapy (Gomez-Monterrey et al., 2010).

Antimicrobial Activity

Research on spiro[indol-thiazolidon-2,4-diones] has revealed their synthesis and antimicrobial activity, indicating their potential as new antimicrobial agents. This aligns with the ongoing search for novel compounds to combat microbial resistance (Al-Romaizan, 2020).

Anticancer Activity

Certain spiro compounds, including thiazolidinone-isatin conjugates, have been synthesized and evaluated for their anticancer activities. These compounds have shown significant cytotoxicity against various cancer cell lines, making them promising candidates for further anticancer drug development (Kaminskyy et al., 2011).

Antioxidant Agents

Novel spiroindolinones incorporating a benzothiazole moiety have been synthesized and tested for their antioxidant activities. These compounds exhibit potent scavenging activities and strong inhibitory capacity on lipid peroxidation, highlighting their potential as antioxidant agents (Karalı et al., 2010).

Synthesis of Novel Spiro Heterocycles

Research has also focused on the synthesis of novel spiro heterocycles related to the indoline moiety, demonstrating the versatility and potential of these compounds in the development of new chemical entities with possible therapeutic applications (Elossaily et al., 2014).

Green Chemistry Approaches

Efforts have been made to synthesize structurally diverse spiroheterocycles with fused heterosystems through environmentally benign methods. This approach not only contributes to the discovery of new therapeutic agents but also aligns with the principles of green chemistry, emphasizing the importance of sustainable practices in chemical synthesis (Arya & Kumar, 2011).